4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime
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Overview
Description
4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime, also known as MOF, is a chemical compound that has been widely used in scientific research. MOF is a fluorescent probe that can be used to detect various metal ions and has been utilized in many applications, including bioimaging, environmental monitoring, and disease diagnosis.
Mechanism of Action
The mechanism of action of 4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime involves the coordination of metal ions to the carbonyl and morpholine groups in the molecule. This coordination results in a change in the electronic structure of the molecule, leading to the emission of fluorescence. The selectivity of this compound for different metal ions is determined by the size and charge of the metal ion and the coordination environment of the molecule.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and minimal effects on biological systems. However, the long-term effects of this compound exposure on human health are still unknown and require further investigation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime is its high selectivity for metal ions, which allows for the detection of specific metal ions in complex samples. This compound is also easy to use and can be applied in a variety of experimental settings.
However, this compound has some limitations in lab experiments. The sensitivity of this compound to environmental factors, such as pH and temperature, can affect its performance in different experimental conditions. The synthesis of this compound can also be challenging, and the yield of the compound can vary depending on the reaction conditions.
Future Directions
There are many future directions for the use of 4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime in scientific research. One potential application is in disease diagnosis, where this compound could be used to detect metal ion imbalances associated with various diseases, such as Alzheimer's disease and cancer.
This compound could also be used as a tool for studying metal ion regulation in biological systems. The development of new this compound derivatives with enhanced selectivity and sensitivity for specific metal ions could further expand the applications of this compound in scientific research.
Conclusion:
In conclusion, this compound is a valuable tool for detecting metal ions in scientific research. Its unique fluorescent properties and high selectivity for metal ions have made it a valuable tool for bioimaging, environmental monitoring, and disease diagnosis. The development of new this compound derivatives and further investigation into its long-term effects on human health will continue to expand the applications of this compound in scientific research.
Synthesis Methods
The synthesis of 4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime involves the reaction of 4-carbonyl-9H-fluorene and morpholine in the presence of hydroxylamine hydrochloride. The resulting compound is then purified using column chromatography. The yield of this compound can be increased by optimizing the reaction conditions, such as temperature, reaction time, and solvent.
Scientific Research Applications
4-(4-morpholinylcarbonyl)-9H-fluoren-9-one oxime has been widely used in scientific research due to its unique fluorescent properties. It can selectively bind to various metal ions, including copper, iron, and zinc, and emit a strong fluorescence signal upon binding. This property has made this compound a valuable tool for detecting metal ions in biological systems, environmental samples, and industrial processes.
One of the most significant applications of this compound is in bioimaging. This compound can be used to visualize metal ions in living cells and tissues, providing valuable information on metal ion distribution and regulation in biological systems. This compound has also been used in environmental monitoring to detect heavy metal pollution in water and soil samples.
properties
IUPAC Name |
[(9E)-9-hydroxyiminofluoren-4-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c21-18(20-8-10-23-11-9-20)15-7-3-6-14-16(15)12-4-1-2-5-13(12)17(14)19-22/h1-7,22H,8-11H2/b19-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRUZWVKNAQOFOL-HTXNQAPBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=CC3=C2C4=CC=CC=C4C3=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C(=O)C2=CC=CC\3=C2C4=CC=CC=C4/C3=N\O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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